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Compound of Interest

Compound Name: Direct Yellow 106

Cat. No.: B12381963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Direct Yellow 106 (C.I. 40300), a

stilbene-azo class dye. The document details its chemical and physical properties, synthesis,

and applications in research, particularly as a model compound in environmental remediation

studies. It also includes detailed experimental protocols for its analysis and degradation, along

with relevant safety information.

Core Properties of Direct Yellow 106
Direct Yellow 106 is a water-soluble, orange-yellow powder widely used in the textile and

paper industries for dyeing cellulosic fibers such as cotton and viscose.[1][2][3] Its molecular

structure contains both stilbene and azo groups, contributing to its color and properties.[2]

The fundamental properties and identifiers for Direct Yellow 106 are summarized in the table

below, compiled from various chemical databases and safety data sheets.
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Property Value Reference(s)

IUPAC Name

hexasodium;2-[3-sulfonato-4-

[(E)-2-[2-sulfonato-4-[[3-

sulfonato-4-[(E)-2-[2-sulfonato-

4-(5-

sulfonatobenzo[e]benzotriazol-

2-

yl)phenyl]ethenyl]phenyl]diaze

nyl]phenyl]ethenyl]phenyl]benz

o[e]benzotriazole-5-sulfonate

[1]

Synonyms

C.I. Direct Yellow 106, C.I.

40300, Direct Yellow ARLE,

Direct Yellow L3R, Direct Fast

Yellow ARL

[2]

CAS Number 12222-60-5 [1][2]

Molecular Formula C48H26N8Na6O18S6 [1][2]

Molecular Weight 1333.10 g/mol [2]

Physical Form Orange-yellow powder [2][4]

Solubility
Soluble in water (forms a deep

yellow solution)
[2][5]

Synthesis Pathway
The manufacturing of Direct Yellow 106 involves a multi-step chemical synthesis process.

While precise industrial protocols are proprietary, the general chemical pathway is well-

documented.[2][3] It involves diazotization, azo coupling, and subsequent oxidation reactions.

The synthesis begins with the diazotization of 2-(2-sulfo-4-nitrostyryl)-5-aminobenzenesulfonic

acid, which is then coupled with 4-aminonaphthalene-1-sulfonic acid.[2][3] This intermediate

product then undergoes an oxidation step to form the final triazole-containing structure.[2][3] A

final reduction step is also described in some manufacturing methods.[2][3]

Below is a diagram illustrating the logical flow of the synthesis process.
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Azo Coupling Oxidation
Oxidizing Agent

Reduction
Glucose/NaOH

Direct Yellow 106
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Caption: General synthesis pathway for Direct Yellow 106.

Role in Research and Experimental Protocols
Direct Yellow 106 serves as a crucial model compound in environmental science research,

particularly for developing and optimizing wastewater treatment processes.[6] Its complex and

stable structure makes it a suitable candidate for studying the efficacy of advanced oxidation

processes (AOPs) and adsorption techniques.[6]

This protocol outlines a typical batch adsorption experiment to evaluate the efficacy of an

adsorbent, such as activated carbon, for the removal of Direct Yellow 106 from an aqueous

solution. The methodology is adapted from studies on Direct Yellow ARLE (a synonym for

Direct Yellow 106).[7]

Objective: To determine the adsorption capacity and kinetics of an adsorbent for Direct Yellow
106.

Materials:

Direct Yellow 106 (DYA)

Adsorbent (e.g., coconut palm shell-based activated carbon, CPS-AC)

Deionized water
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HCl and NaOH solutions (0.1 mol·L⁻¹) for pH adjustment

Mechanical shaker

Centrifuge

UV-Vis Spectrophotometer

Procedure:

Preparation of Stock Solution: Prepare a stock solution of Direct Yellow 106 by dissolving a

known mass of the dye in deionized water. Dilute this stock solution to prepare working

solutions of desired concentrations.

Batch Adsorption Setup:

In a series of conical flasks, add a fixed mass of the adsorbent (e.g., 0.5 g) to a fixed

volume of the dye solution (e.g., 50 mL) of a specific concentration.

Adjust the initial pH of the solutions to desired values using 0.1 M HCl or NaOH.

Kinetic Studies:

Place the flasks in a mechanical shaker at a constant temperature (e.g., 30 °C) and

stirring speed (e.g., 90 rpm).[7]

Withdraw samples at various time intervals (e.g., 1, 3, 5, 10, 15, 30, 60, 120, 180, and 240

minutes).[8]

Equilibrium Studies:

For isotherm analysis, vary the initial dye concentration while keeping the adsorbent mass,

temperature, and pH constant.

Agitate the flasks for a sufficient time to ensure equilibrium is reached (e.g., 24 hours).[8]

Analysis:
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After each time point or at equilibrium, separate the adsorbent from the solution by

centrifugation (e.g., 3000 rpm for 5 minutes).[7]

Measure the final concentration of Direct Yellow 106 in the supernatant using a UV-Vis

spectrophotometer at its maximum absorbance wavelength (λ_max).[7]

Data Calculation:

Calculate the amount of dye adsorbed per unit mass of adsorbent (q_e or q_t) using the

mass balance equation.

Analyze the kinetic data using models like pseudo-first-order and pseudo-second-order.

Analyze the equilibrium data using isotherm models such as Langmuir and Freundlich.

This protocol provides a framework for evaluating the degradation of Direct Yellow 106 using a

photocatalyst like TiO₂ under UV irradiation. The methodology is based on typical procedures

for azo dye degradation.[9][10]

Objective: To investigate the photocatalytic degradation efficiency and kinetics of Direct Yellow
106.

Materials:

Direct Yellow 106

Photocatalyst (e.g., TiO₂ nanoparticles)

UV lamp (e.g., low-pressure mercury lamp)

Batch photoreactor

pH meter

UV-Vis Spectrophotometer

Procedure:
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Preparation of Dye Suspension: Prepare an aqueous solution of Direct Yellow 106 at a

known initial concentration (e.g., 20 mg/L).

Photocatalytic Reaction:

Add a specific dosage of the photocatalyst (e.g., 1 g/L of TiO₂) to the dye solution in the

photoreactor.[9]

Adjust the pH of the suspension to the desired value (e.g., pH 2, as acidic conditions are

often favorable for TiO₂-based degradation).[9]

Stir the suspension in the dark for a period (e.g., 30 minutes) to establish adsorption-

desorption equilibrium between the dye and the catalyst surface.

Initiation of Photodegradation:

Turn on the UV lamp to initiate the photocatalytic reaction.

Maintain constant stirring and temperature throughout the experiment.

Sampling and Analysis:

Withdraw aliquots of the suspension at regular time intervals (e.g., 5, 10, 15, 30, 60, 90,

and 120 minutes).[9]

Immediately filter or centrifuge the samples to remove the photocatalyst particles.

Measure the absorbance of the clear supernatant at the λ_max of Direct Yellow 106 using

a UV-Vis spectrophotometer to determine the residual dye concentration.

Data Analysis:

Calculate the percentage of dye degradation over time.

Determine the reaction kinetics, which often follow pseudo-first-order kinetics for

photocatalytic degradation.

Below is a diagram illustrating a typical experimental workflow for these environmental studies.
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Caption: Workflow for environmental remediation studies.
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Biological Activity and Signaling Pathways
Extensive searches of scientific literature and chemical databases did not yield any evidence of

Direct Yellow 106 being directly involved in biological signaling pathways. As a synthetic dye

designed for industrial applications, it has not been a focus of research in drug development or

molecular biology. Its primary health-related investigations are in the domain of toxicology.

Toxicology and Safety Information
The safety profile of Direct Yellow 106 is crucial for handling in both industrial and laboratory

settings. The available data from safety data sheets (SDS) are summarized below.

Hazard Type Information Reference(s)

Acute Toxicity (Oral)

No specific LD50 data

available, but generally

considered harmful if

swallowed.

[4][11]

Skin Irritation

May cause skin irritation in

sensitive individuals upon

prolonged or repeated contact.

[4]

Eye Irritation Causes serious eye irritation. [1][11]

Respiratory Irritation
Dust may cause irritation to the

respiratory tract.
[4]

Aquatic Toxicity
Harmful to aquatic life with

long-lasting effects.
[1][11]

Carcinogenicity

Not listed as a carcinogen by

ACGIH, IARC, NIOSH, NTP, or

OSHA.

[4]

Handling Precautions:

Use in a well-ventilated area or under a chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and protective clothing.[4]

Avoid generating dust.[4]

Wash hands thoroughly after handling.[11]

Avoid release to the environment.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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